Cas no 62267-66-7 (3H-Phenoxazin-3-one, 2-(acetyloxy)-8-[(acetyloxy)methyl]-)

• Product name: 3H-Phenoxazin-3-one, 2-(acetyloxy)-8-[(acetyloxy)methyl]-
• CAS No: 62267-66-7
• MF: C₁₇H₁₃NO₆
• MW: 327.28822
• CID: 451756
• PubChem ID: 71388112

3H-Phenoxazin-3-one, 2-(acetyloxy)-8-[(acetyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazin-3-one, 2-(acetyloxy)-8-[(acetyloxy)methyl]-
• (8-acetyloxy-7-oxophenoxazin-2-yl)methyl acetate
• 8-[(Acetyloxy)methyl]-3-oxo-3H-phenoxazin-2-yl acetate
• 62267-66-7
• DTXSID20810188

• Inchi： InChI=1S/C17H13NO6/c1-9(19)22-8-11-3-4-15-12(5-11)18-13-6-17(23-10(2)20)14(21)7-16(13)24-15/h3-7H,8H2,1-2H3
• InChI Key： CGSJSGKWKVMQAM-UHFFFAOYSA-N
• SMILES： CC(=O)OCC1=CC2=C(C=C1)OC3=CC(=O)C(=CC3=N2)OC(=O)C

Computed Properties

• Exact Mass: 327.07429
• Monoisotopic Mass: 327.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• PSA: 91.26